molecular formula C14H18BrNO3 B6638361 (3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone

(3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone

Cat. No. B6638361
M. Wt: 328.20 g/mol
InChI Key: XBAAVLFZJJJFML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone, also known as BMM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMM is a morpholine-based compound that has been synthesized using a variety of methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of (3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell growth and proliferation. This compound has been found to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA replication and repair. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects, including the inhibition of cancer cell proliferation and the induction of apoptosis. This compound has also been shown to inhibit the growth of bacteria and fungi, suggesting its potential use as an antimicrobial agent. In addition, this compound has been found to exhibit low toxicity in animal studies, suggesting its potential use in drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone is its broad spectrum of activity against a range of cancer cell lines, as well as its potential use as an antimicrobial agent. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to study in certain experimental settings. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

Future research on (3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone could focus on identifying more efficient synthesis methods and developing new derivatives with improved solubility and activity. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential use in drug development. Other future directions could include investigating the potential use of this compound in combination with other drugs or therapies, as well as studying its potential use in other fields such as materials science. Overall, this compound represents a promising compound with significant potential for future research and development.

Synthesis Methods

(3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone can be synthesized using a variety of methods, including the reaction of 3-bromo-5-methylphenol with 2-(hydroxymethyl)-5-methylmorpholine in the presence of a base such as potassium carbonate. Another method involves the reaction of 3-bromo-5-methylphenol with 2-(chloromethyl)-5-methylmorpholine followed by the substitution of chlorine with hydroxyl using sodium hydroxide. The synthesis of this compound has also been achieved through the reaction of 3-bromo-5-methylphenol with 2-(hydroxymethyl)-5-methylmorpholine in the presence of a catalyst such as copper(II) acetate.

Scientific Research Applications

(3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. This compound has been found to exhibit significant anticancer activity against a range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been studied for its potential use as an antifungal agent, as well as its ability to inhibit the growth of bacteria such as Staphylococcus aureus.

properties

IUPAC Name

(3-bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18BrNO3/c1-9-3-11(5-12(15)4-9)14(18)16-6-13(7-17)19-8-10(16)2/h3-5,10,13,17H,6-8H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XBAAVLFZJJJFML-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1COC(CN1C(=O)C2=CC(=CC(=C2)C)Br)CO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18BrNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.